Cas no 4835-90-9 (3-Hydroxypivalic Acid)

3-Hydroxypivalic Acid Properties

Names and Identifiers

• 3-Hydroxy-2,2-dimethylpropanoic acid
• Hydroxypivalic acid
• 2,2-Dimethyl-3-hydroxypropionic Acid
• 2,2-Dimethyl-3-hydroxypropanoic acid Hydroxypivalic acid
• 3-​Hydroxypivalic Acid
• 3-Hydroxypivalic acid
• 3-Hydroxy-2,2-dimethylpropionic acid
• 2,2-Dimethy13-hydroxypropionic acid
• J-660055
• MFCD00059953
• AS-15428
• AKOS006229590
• SY017233
• HYDRACRYLIC ACID, 2,2-DIMETHYL-
• 2,2-dimethyl-3-hydroxy-propionic acid
• 2,2-DIMETHYLHYDRACRYLIC ACID
• A847217
• 2,2-dimethyl-3-hydroxypropanoic acid
• J-660015
• beta-hydroxy pivalic acid
• 3-Hydroxy-2,2-dimethylpropanoicacid
• EN300-65050
• Q27274706
• AQ-917/40987623
• Z997726628
• 3- Hydroxypivalic acid
• Propanoic acid, 3-hydroxy-2,2-dimethyl-
• GEO-01199
• NSC115936
• 2,2-Dimethyl-3-hydroxy propionic acid
• AC-29208
• AC7895
• NS00022219
• BJP2CXK56P
• NSC 115936
• DTXSID4063616
• CS-W011224
• EINECS 225-419-8
• HYDROXY PIVALIC ACID
• 2,2-dimethyl-3-hydroxy propanoic acid
• 3-hydroxy-2,2-dimethyl-propanoicaci;Propanoic acid, 3-hydroxy-2,2-dimethyl-
• AM90214
• FT-0627156
• H0661
• .ALPHA.,.ALPHA.-DIMETHYL-.BETA.-HYDROXYPROPIONIC ACID
• BP-30038
• 3-Hydroxy-2,2-dimethylpropanoic acid #
• NSC-115936
• 3-Hydroxy-2,2-dimethylpropanoic acid, AldrichCPR
• UNII-BJP2CXK56P
• 4835-90-9
• 3-?Hydroxypivalic Acid
• 3-hydroxy-2,2-dimethyl-propionic acid
• SCHEMBL38932
• DB-027504
• ALPHA,ALPHA-DIMETHYL-BETA-HYDROXYPROPIONIC ACID
• DTXCID1040617
• +Expand

• MDL： MFCD00059953
• InChIKey： RDFQSFOGKVZWKF-UHFFFAOYSA-N
• Inchi： 1S/C5H10O3/c1-5(2,3-6)4(7)8/h6H,3H2,1-2H3,(H,7,8)
• SMILES： CC(C)(CO)C(=O)O
• BRN： 1747025

Computed Properties

• Exact Mass: 118.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.063
• Heavy Atom Count: 8
• Complexity: 95.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 0.08950
• PSA: 57.53000
• Refractive Index: n20/D 1.5215(lit.)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 242.8℃ at 760 mmHg
• Melting Point: 123.0 to 127.0 deg-C
• Flash Point: >230 °F
• Color/Form: White crystal powder
• Solubility: Uncertain
• Density: 1.221 g/mL at 25 °C(lit.)

3-Hydroxypivalic Acid Security Information

• Symbol: GHS05
• RTECS：KM2975000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R41
• Dangerous goods sign： Xi
• Hazard Statement： H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• Risk Phrases： R41: risk of serious eye damage.
• Signal Word：Danger
• TSCA：Yes
• FLUKA BRAND F CODES：3-13-23

3-Hydroxypivalic Acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%